Cas no 139297-51-1 (5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid)

5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid structure
139297-51-1 structure
Product Name:5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:139297-51-1
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD13175000
CID:855963
PubChem ID:14987887
Update Time:2025-04-19

5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid
    • 5-methoxy-1-methylpyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 5-methoxy-1-methyl-
    • AGN-PC-00383P
    • AK-68373
    • MolPort-004-763-368
    • SureCN9133007
    • 1H-Pyrazole-3-carboxylicacid,5-methoxy-1-methyl-(9CI)
    • NE24556
    • 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic aci
    • Z1723549277
    • SCHEMBL9133007
    • DS-16984
    • CS-0061733
    • AKOS016015122
    • EN300-142240
    • F8889-6704
    • W17522
    • DTXSID20566597
    • 5-METHOXY-1-METHYL-1H-PYRAZOLE-3-CARBOXYLICACID
    • Z1255462748
    • 139297-51-1
    • MFCD13175000
    • DA-37220
    • MDL: MFCD13175000
    • Inchi: 1S/C6H8N2O3/c1-8-5(11-2)3-4(7-8)6(9)10/h3H,1-2H3,(H,9,10)
    • InChI Key: SXCXVIBZRADHQB-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C(=O)O)=NN1C

Computed Properties

  • Exact Mass: 156.05349212g/mol
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 343.4±22.0°C at 760 mmHg
  • Solubility: Slightly soluble (7.3 g/l) (25 º C),

5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid Security Information

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